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Compound of Interest

Compound Name: Donetidine

Cat. No.: B15569499 Get Quote

Technical Dossier: Donetidine
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the fundamental chemical identifiers for

Donetidine, a histamine H2-receptor antagonist. The information is presented to support

research and development activities.

Chemical Identification
A clear and unambiguous identification of a compound is critical for all scientific and regulatory

purposes. The following table summarizes the IUPAC name and the CAS registry number for

Donetidine.

Identifier Value

IUPAC Name

2-[2-[[5-[(dimethylamino)methyl]furan-2-

yl]methylsulfanyl]ethylamino]-5-[(2-oxo-1H-

pyridin-4-yl)methyl]-1H-pyrimidin-6-one[1]

CAS Number 99248-32-5[1][2][3][4]

Donetidine, also known by the investigational code SK&F 93574, is recognized for its potential

role as an antagonist of the histamine H2 receptor.[2][4] The suffix "-tidine" in its name is

indicative of its classification as a cimetidine derivative and a histamine H2-receptor antagonist.

[2]
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Further details regarding its molecular formula (C20H25N5O3S) and other identifiers can be

found in public chemical databases.[1]

Experimental Protocols and Data
At present, detailed public information regarding specific experimental protocols for the

synthesis or biological evaluation of Donetidine is not readily available in the provided search

results. For researchers requiring such information, a thorough review of medicinal chemistry

literature and patent databases would be the recommended next step.

Signaling Pathways and Logical Relationships
The primary mechanism of action for compounds in the "-tidine" class, such as Ranitidine,

involves the blockade of histamine H2 receptors.[5] This action inhibits the downstream

signaling pathways that lead to gastric acid secretion. A simplified, generalized workflow for

investigating such a mechanism is presented below.
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A generalized workflow for H2 receptor antagonist drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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